Cas no 2171885-43-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171885-43-9
• MF: C₂₇H₂₃IN₂O₅
• MW: 582.386399507523
• CID: 6289417
• PubChem ID: 165810300
• Update Time: 2025-10-28

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodobenzamido]cyclobutane-1-carboxylic acid
• 2171885-43-9
• EN300-1498192

• Inchi： 1S/C27H23IN2O5/c28-22-14-16(24(31)30-27(25(32)33)12-5-13-27)10-11-23(22)29-26(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DBZNJYZGXVUAJW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(NC1(C(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 582.06517g/mol
• Monoisotopic Mass: 582.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic Acid (CAS No. 2171885-43-9)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2171885-43-9, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound is characterized by a cyclobutane ring, an iodobenzamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, which collectively contribute to its unique chemical and pharmacological properties.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The presence of the iodobenzamide group suggests that it may exhibit inhibitory effects on various biological targets, which are often explored in drug discovery pipelines. Additionally, the Fmoc protection on the amino group indicates that this compound could be used as a building block in the synthesis of more complex peptides and proteins, further expanding its utility in pharmaceutical research.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for academic and industrial research. The synthesis involves multi-step reactions, including cyclization, functional group transformations, and protective group strategies, which highlight the complexity and sophistication of modern organic synthesis techniques. These methods not only enhance the yield and purity of the target compound but also open up possibilities for further structural modifications and derivatization.

In the realm of medicinal biology, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid has been investigated for its potential biological activities. Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in various disease pathways. For instance, the iodobenzamide moiety is known to exhibit binding affinity to certain proteases and kinases, which are key targets in oncology and inflammatory diseases. The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective moiety but also contributes to the overall pharmacokinetic profile of the compound.

The cyclobutane ring in the molecular structure adds another layer of complexity to this compound, influencing its metabolic stability and bioavailability. Cycloalkyl-containing compounds are often studied for their enhanced binding affinities and improved pharmacological properties. The incorporation of an iodine atom at the 3-position further modulates the electronic properties of the benzamide group, potentially enhancing its interaction with biological targets. These structural features make 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid a promising candidate for further exploration in drug discovery.

Current research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, computational studies are being conducted to predict the binding modes of this compound with potential biological targets. These efforts aim to accelerate the translation of laboratory findings into clinical applications. The integration of computational chemistry with experimental techniques has revolutionized drug discovery, allowing researchers to rapidly screen large libraries of compounds for their biological activity.

The future prospects of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid are vast. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these pathways effectively. This compound exemplifies how interdisciplinary approaches can lead to innovative solutions in medicine. By combining expertise from organic chemistry, medicinal chemistry, and bioinformatics, researchers can uncover new therapeutic strategies that address unmet medical needs.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid (CAS No. 2171885-43-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.